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Compound of Interest |

Compound Name: Zinc arsenite
CAS No.: 28837-97-0
Cat. No.: B13824712

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of zinc arsenite, focusing on its
chemical properties, synthesis, and toxicological profile. The information is intended for a
scientific audience and is structured to facilitate research and development activities.

Chemical Identity and Molecular Formula

Zinc arsenite is an inorganic compound containing zinc and the arsenite anion. The most
commonly cited chemical formula for this compound, corresponding to CAS number 10326-24-
6, is that of zinc metaarsenite, Zn(AsOz2)2.[1][2] It is important to distinguish zinc arsenite from
related compounds such as zinc arsenate (Zns(AsOa)2), where arsenic is in a higher oxidation
state (+5), and zinc arsenide (ZnsAsz), which is a binary alloy.[3][4]

This document focuses exclusively on zinc metaarsenite, Zn(AsOz2)2. It is a colorless to white
powder that is insoluble in water but soluble in acids.[1][5]

Physicochemical Properties

Quantitative experimental data for zinc arsenite is sparse in publicly available literature. The
following tables summarize the available computed and experimental properties.
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ble 1: Chemical Identifi I I .

Property Value Reference
IUPAC Name zinc oxoarsinite [1]

CAS Number 10326-24-6 [1]
Molecular Formula Zn(AsO2)2 [1][2]
Molecular Weight 279.2 g/mol [1]

INChl=1S/2AsHO2.Zn/c22-1-
InChl [1]
3;/h2(H,2,3);/q;;+2/p-2

USWSXCHQCPHCDI-
InChlKey [1]
UHFFFAOYSA-L

Canonical SMILES [O-][As]=0.[0-][As]=0.[Zn+2] [1]

Table 2: Experimental and Qualitative Properties
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Property

Value | Description

Reference

Physical Description

Colorless solid or white

powder.

[1]

Insoluble in water; Soluble in

Solubility _ [5]
acids.
Possesses weak oxidizing or

Reactivity reducing powers. Not water- [11[2]

reactive.

Thermal Stability

Non-combustible, but may
decompose upon heating to
produce corrosive and/or toxic

fumes of arsenic and zinc

[1]5]

oxide.
Melting Point Data not available. [5]
Boiling Point Data not available. [5]
Density Data not available. [5]

Synthesis of Zinc Arsenite

Detailed modern synthetic procedures for zinc arsenite are not widely published. However, a

historical method provides a basis for its preparation via the reaction of zinc oxide and

arsenious oxide in an aqueous medium.[6]

Experimental Protocol

The following protocol is a representative procedure derived from the method described by C.
D. Vreeland in U.S. Patent 1,296,344.[6] This should be considered a foundational method
requiring optimization and rigorous characterization.

Objective: To synthesize zinc arsenite, Zn(AsO3z)2, via precipitation from zinc oxide and

arsenious oxide.

Materials:
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e Zinc oxide (ZnO), reagent grade

o Arsenious oxide (As20s3), reagent grade
e Deionized water

Procedure:

o Preparation of Reaction Mixture: Prepare an aqueous slurry containing stoichiometric
amounts of zinc oxide and arsenious oxide. The balanced reaction is: ZnO + As203 -
Zn(AsOz2)2 For example, combine 81.38 g of ZnO (1 mole) and 197.84 g of As203 (1 mole) in
a reaction vessel with 1-2 L of deionized water.

o Reaction: Heat the mixture to near boiling (approximately 95-100 °C) with continuous stirring.
Maintain this temperature to facilitate the dissolution of the oxides—arsenious oxide being
the more soluble—and promote the reaction.[6] The insoluble zinc arsenite will precipitate
out of the solution. The reaction should be allowed to proceed for several hours to ensure
completion.

» Precipitate Isolation: After the reaction is complete, allow the mixture to cool to room
temperature. Collect the white precipitate by filtration (e.g., using a Buchner funnel).

o Washing: Wash the collected precipitate thoroughly with deionized water to remove any
unreacted soluble starting materials.

e Drying: Dry the final product in a drying oven at a moderate temperature (e.g., 60-80 °C) until
a constant weight is achieved.

o Characterization: The identity and purity of the resulting zinc arsenite should be confirmed
using modern analytical techniques such as X-ray Diffraction (XRD), Inductively Coupled
Plasma Mass Spectrometry (ICP-MS) for elemental analysis, and Fourier-Transform Infrared
Spectroscopy (FTIR).

Visualization of Experimental Workflow
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Caption: Workflow for the synthesis of zinc arsenite from oxide precursors.
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Applications

The primary documented uses for zinc arsenite are as an insecticide and a wood preservative.
[1][5] Its application in these areas leverages its high toxicity to insects and decay-causing
microorganisms. Due to its classification as a human carcinogen, its use as a pesticide is no
longer prevalent in many regions.[5]

Toxicological Profile and Mechanism of Action

Zinc arsenite's toxicity is primarily attributed to the arsenite (As3*) ion. Inorganic trivalent
arsenic compounds are significantly more toxic than their pentavalent (As>*) counterparts.[7]
The mechanism of toxicity is multifaceted and involves the induction of severe cellular stress.

Key Toxicological Mechanisms:

¢ Induction of Oxidative Stress: Arsenite metabolism leads to the generation of reactive
oxygen species (ROS) such as superoxide and hydrogen peroxide.[7] This overwhelms the
cell's antioxidant defenses, leading to oxidative damage to lipids, proteins, and DNA.

» Enzyme Inhibition via Sulfhydryl Binding: Trivalent arsenic has a high affinity for sulfhydryl (-
SH) groups, particularly dithiol groups found in proteins.[7][8] It can covalently bind to and
inactivate critical enzymes. A key target is the pyruvate dehydrogenase (PDH) complex,
which is vital for cellular respiration.[8] Inhibition of PDH disrupts the citric acid cycle and
impairs ATP production.

« Mitochondrial Dysfunction: By inducing oxidative stress and inhibiting key respiratory
enzymes, arsenite disrupts mitochondrial function, which can trigger the intrinsic pathway of
apoptosis (programmed cell death).[7]

Visualization of Toxicological Pathway
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Caption: Key molecular mechanisms of arsenite-induced cellular toxicity.
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Safety and Handling

Zinc arsenite is classified as highly toxic and is a confirmed human carcinogen.[5] It may be
fatal if inhaled, swallowed, or absorbed through the skin.[5] Extreme caution must be exercised
when handling this compound.

e Personal Protective Equipment (PPE): A full suite of PPE, including chemical-resistant
gloves, a lab coat, and safety goggles, is mandatory. Work should be conducted in a certified
chemical fume hood to prevent inhalation of dust.

+ Handling: Avoid creating dust. Use appropriate containment procedures for weighing and
transferring the solid.

+ Disposal: All waste containing zinc arsenite must be disposed of as hazardous waste
according to local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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